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Compound of Interest

Compound Name: SID7970631

Cat. No.: B049248 Get Quote

SID7970631 Identified as 2-(2-Butoxyethoxy)ethyl Acetate

For researchers, scientists, and drug development professionals, the safe handling of all

laboratory chemicals is paramount. The substance identifier SID7970631 corresponds to 2-(2-

Butoxyethoxy)ethyl acetate, also known as diethylene glycol monobutyl ether acetate, with the

CAS number 124-17-4. This document provides essential, immediate safety and logistical

information, including operational and disposal plans for its handling in a laboratory setting.

Immediate Safety Information
2-(2-Butoxyethoxy)ethyl acetate is a combustible liquid that may cause mild to moderate

irritation to the eyes and skin.[1][2] Ingestion and inhalation may also cause irritation to the

digestive and respiratory tracts, respectively.[2] It is crucial to avoid all personal contact,

including inhalation, and to wear appropriate protective clothing when there is a risk of

exposure.[1] This substance has the potential to form explosive peroxides, especially when

concentrated by evaporation or distillation.[1][3]

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to ensure safety when handling 2-(2-

butoxyethoxy)ethyl acetate. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles are required.[1][2] A

face shield may be necessary

for splash hazards.

To prevent eye irritation or

damage from splashes.[1]

Skin Protection

Chemical-resistant gloves

(e.g., PVC, Nitrile rubber) must

be worn.[1][4] An apron (e.g.,

P.V.C.) and appropriate

protective clothing should be

used to minimize skin contact.

[1][2]

To prevent skin irritation and

potential systemic effects from

absorption.[1]

Respiratory Protection

Generally, adequate general

exhaust ventilation is sufficient.

[1] In cases of aerosol or mist

formation, or in situations with

insufficient ventilation, a

respirator with a Type A filter

for organic gases and vapors

should be used.[1][4][5]

To prevent irritation of the

respiratory tract.

Operational Plans for Handling
Adherence to strict operational protocols is critical for the safe handling of 2-(2-

butoxyethoxy)ethyl acetate.

General Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1] Read the Safety Data Sheet (SDS) thoroughly.

Ventilation: Handle the substance in a well-ventilated area, preferably in a chemical fume

hood.[1][2]
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Avoiding Ignition Sources: Keep away from heat, sparks, and open flames as the substance

is combustible.[1][6]

Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

the handling area.

Peroxide Formation: Be aware of the potential for peroxide formation.[1][3] Do not distill to

dryness.[1] Check for peroxides before heating or distilling.

Storage: Store in a cool, dry, well-ventilated area in tightly closed original containers.[1][2]

Protect from physical damage and light.[1]

Experimental Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://datasheets.scbt.com/sc-229848.pdf
https://www.fishersci.com/store/msds?partNumber=AAA16065&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/53702.pdf
https://datasheets.scbt.com/sc-229848.pdf
https://www.ottokemi.com/semibulk-solvents/124-17-4.aspx
https://datasheets.scbt.com/sc-229848.pdf
https://datasheets.scbt.com/sc-229848.pdf
https://pim-resources.coleparmer.com/sds/53702.pdf
https://datasheets.scbt.com/sc-229848.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 2-(2-Butoxyethoxy)ethyl Acetate
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Caption: Workflow for the safe handling of 2-(2-butoxyethoxy)ethyl acetate.
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Disposal Plans
Proper disposal of 2-(2-butoxyethoxy)ethyl acetate and its containers is crucial to prevent

environmental contamination.

Waste Disposal Protocol:

Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to local, state, and federal regulations.[2]

Collection: Collect waste in a suitable, labeled, and closed container.[4] Do not mix with other

waste streams unless explicitly permitted.

Storage: Store waste containers in a designated, well-ventilated area, away from

incompatible materials.

Disposal: Arrange for disposal by a licensed professional waste disposal service.[4] Do not

dispose of down the drain.[4]

Container Disposal: Contaminated packaging should be disposed of as unused product.[4]

Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Spill Response Protocol:

Evacuation and Ventilation: For major spills, clear the area of all personnel and move

upwind.[1] Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the spill area.[1]

Containment: For minor spills, absorb the spill with an inert material such as vermiculite,

sand, or earth.[2]

Collection: Place the absorbed material into a suitable, closed container for disposal.[2]
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Personal Protection: Use proper personal protective equipment during cleanup, including

respiratory protection if necessary.[2]

Reporting: Alert emergency responders and inform them of the location and nature of the

hazard for major spills.[1]

By adhering to these safety protocols and operational plans, researchers can minimize the

risks associated with handling 2-(2-butoxyethoxy)ethyl acetate and maintain a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049248?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

